Cas no 31981-26-7 (8h-thieno[3,4-f][1]benzothiol-4-one)

8h-thieno[3,4-f][1]benzothiol-4-one structure
31981-26-7 structure
Product Name:8h-thieno[3,4-f][1]benzothiol-4-one
CAS No:31981-26-7
MF:C10H6OS2
MW:206.284039974213
CID:916687
PubChem ID:315646
Update Time:2025-04-19

8h-thieno[3,4-f][1]benzothiol-4-one Chemical and Physical Properties

Names and Identifiers

    • 8h-thieno[3,4-f][1]benzothiol-4-one
    • NSC-241144
    • NSC241144
    • DTXSID30311318
    • 31981-26-7
    • Inchi: 1S/C10H6OS2/c11-10-7-1-2-13-9(7)3-6-4-12-5-8(6)10/h1-2,4-5H,3H2
    • InChI Key: CDIKWIROFRZWRO-UHFFFAOYSA-N
    • SMILES: S1C=CC2C(C3=CSC=C3CC1=2)=O

Computed Properties

  • Exact Mass: 205.98608
  • Monoisotopic Mass: 205.98600716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 73.6Ų

Experimental Properties

  • PSA: 17.07
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